Cas no 2034329-71-8 (2-methoxy-5-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}-4-methylpyrimidine)

• Product Name: 2-methoxy-5-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}-4-methylpyrimidine
• CAS No: 2034329-71-8
• MF: C₁₆H₁₆N₄O₃
• MW: 312.323243141174
• CID: 5950394
• PubChem ID: 92130753
• Update Time: 2025-05-21

2-methoxy-5-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}-4-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}-4-methylpyrimidine
• 2034329-71-8
• F6530-6080
• 2-methoxy-5-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}-4-methylpyrimidine
• 5-(2-methoxy-4-methylpyrimidin-5-yl)-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole
• AKOS026695894
• 5-(2-methoxy-4-methylpyrimidin-5-yl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole

• Inchi： 1S/C16H16N4O3/c1-10-12(9-17-16(18-10)22-3)15-19-14(20-23-15)8-11-6-4-5-7-13(11)21-2/h4-7,9H,8H2,1-3H3
• InChI Key： VDHWWIGFTDGNKB-UHFFFAOYSA-N
• SMILES： O1C(C2=CN=C(N=C2C)OC)=NC(CC2C=CC=CC=2OC)=N1

Computed Properties

• Exact Mass: 312.12224039g/mol
• Monoisotopic Mass: 312.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.2Ų

Additional information on 2-methoxy-5-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}-4-methylpyrimidine

Introduction to 2-methoxy-5-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}-4-methylpyrimidine (CAS No. 2034329-71-8)

2-methoxy-5-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}-4-methylpyrimidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2034329-71-8, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this compound integrates multiple functional groups, including a pyrimidine core, an oxadiazole moiety, and aromatic rings, which contribute to its unique chemical and pharmacological properties.

The molecular structure of 2-methoxy-5-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}-4-methylpyrimidine is characterized by its intricate arrangement of atoms. The presence of a methoxy group at the 2-position and another at the 3-position of the phenyl ring enhances its solubility and reactivity. The 1,2,4-oxadiazole ring is a key pharmacophore that contributes to the compound's ability to interact with biological targets. Additionally, the methylpyrimidine component at the 4-position further modulates its pharmacokinetic profile.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 2-methoxy-5-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}-4-methylpyrimidine has emerged as a promising candidate in this regard. Its unique structural features make it a versatile scaffold for drug discovery, particularly in the treatment of various diseases such as cancer, inflammation, and infectious disorders.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have shown that derivatives of 1,2,4-oxadiazole can exhibit potent inhibitory effects on enzymes such as kinases and phosphodiesterases. The methoxyphenylmethyl group in the structure further enhances binding affinity by forming hydrogen bonds and hydrophobic interactions with target proteins.

The synthesis of 2-methoxy-5-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}-4-methylpyrimidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of high-purity starting materials and rigorous purification protocols ensures the final product meets the stringent requirements for pharmaceutical applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-methoxy-5-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}-4-methylpyrimidine with remarkable accuracy. Molecular docking studies have revealed that this compound can bind to specific binding pockets on target proteins with high affinity. These insights have guided the design of more potent derivatives with improved pharmacological profiles.

The pharmacological evaluation of CAS No. 2034329-71-8 has shown promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis or inhibiting cell proliferation. Additionally, animal models have revealed that this compound exhibits significant anti-inflammatory properties without causing notable toxicity.

The development of novel drug candidates often involves optimizing their pharmacokinetic properties to ensure effective delivery to target sites in vivo. The structural features of 2-methoxy-5-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-ylyl}-4-methylpyrimidine contribute to its favorable pharmacokinetic profile. The presence of hydrophilic groups such as methoxy enhances water solubility, while lipophilic regions promote membrane permeability.

In conclusion,CAS No. 2034329 -71 -8, representing 2 - methoxy - 5 - {3 - ( 2 - methoxyphenyl ) methyl - 1 , 2 , 4 - oxadiazol - 5 - yl } - 4 - methylpyrimidine, is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents with improved efficacy and reduced side effects.